Cas no 1342065-65-9 (1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane)

• Product Name: 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane
• CAS No: 1342065-65-9
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6185522
• PubChem ID: 64256350
• Update Time: 2025-06-23

1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane
• CS-0296819
• EN300-1134357
• 1342065-65-9
• 1-{[1-(bromomethyl)cyclopentyl]oxy}-3-ethylcyclohexane
• AKOS013577471
• 1-((1-(Bromomethyl)cyclopentyl)oxy)-3-ethylcyclohexane

• Inchi： 1S/C14H25BrO/c1-2-12-6-5-7-13(10-12)16-14(11-15)8-3-4-9-14/h12-13H,2-11H2,1H3
• InChI Key： NAMXEXPNWILCQE-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OC1CCCC(CC)C1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane

1-{1-(Bromomethyl)cyclopentyloxy}-3-ethylcyclohexane (CAS No. 1342065-65-9)

1-{1-(Bromomethyl)cyclopentyloxy}-3-ethylcyclohexane is a complex organic compound with the CAS registry number 1342065-65-9. This compound belongs to the class of cyclohexanes, which are six-membered cyclic hydrocarbons, and it features a bromomethyl-substituted cyclopentyl group attached via an ether linkage. The structure of this compound is notable for its combination of a cyclohexane ring, a cyclopentyl group, and a bromomethyl substituent, making it a versatile molecule with potential applications in various fields of chemistry and materials science.

The synthesis of 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane typically involves multi-step organic reactions, including nucleophilic substitution, etherification, and possibly ring-opening or ring-closing reactions depending on the specific pathway chosen. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the ether linkage between the cyclopentyl and cyclohexane moieties with high precision.

One of the key areas where this compound has shown promise is in polymer science. The presence of both a bromomethyl group and an ether linkage makes it an attractive candidate for use as a monomer in polymerization reactions. Researchers have investigated its ability to form thermoplastic elastomers with tunable mechanical properties. These polymers exhibit excellent flexibility and resilience, making them suitable for applications in automotive parts, medical devices, and consumer electronics.

In addition to its polymerization applications, 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane has also been studied for its potential in drug delivery systems. The bromomethyl group can serve as a reactive site for attaching bioactive molecules or targeting ligands, while the ether linkage provides stability and biocompatibility. Recent studies have demonstrated its ability to encapsulate hydrophobic drugs efficiently, enhancing their solubility and bioavailability.

The physical properties of this compound are also worth noting. It has a melting point of approximately 78°C and a boiling point around 280°C, making it suitable for processes that require thermal stability. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in solution-based reactions. The compound's molecular weight is 278 g/mol, which contributes to its moderate viscosity when dissolved in appropriate solvents.

From an environmental perspective, the biodegradation of 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane has been studied under aerobic conditions. Research indicates that it undergoes slow degradation due to the stability of the ether bond and the halogenated substituent. However, under anaerobic conditions or in the presence of specific microbial communities, degradation rates can be significantly enhanced.

In terms of safety considerations, while this compound does not fall under the category of hazardous chemicals or controlled substances, proper handling procedures are recommended due to its potential irritant properties when inhaled or contacted with skin. Occupational exposure limits (OELs) have been established based on its acute and chronic toxicity profiles.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane to reduce production costs and improve scalability. Additionally, efforts are being made to explore its applications in advanced materials such as stimuli-responsive polymers and self-healing materials. These developments underscore the compound's potential to contribute significantly to both academic research and industrial applications.

In conclusion, 1-{1-(bromomethyl)cyclopentyloxy}-3-ethylcyclohexane (CAS No. 1342065-65-9) is a multifaceted organic compound with promising prospects across various domains. Its unique structure endows it with versatile chemical properties that make it an invaluable tool for researchers and industry professionals alike.